7-[[2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-3-chloro-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Molecular Formula: C16H16ClN3O5
• Molecular Weight: 365.77 g/mol
• IUPAC Name: 7-[[2-amino-2-(4-hydroxyphenyl)acetyl]amino]-3-chloro-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C16H16ClN3O5/c17-9-5-6-10-12(15(23)20(10)13(9)16(24)25)19-14(22)11(18)7-1-3-8(21)4-2-7/h1-4,10-12,21H,5-6,18H2,(H,19,22)(H,24,25)
• InChI Key: KRMIFMBCMNQMJH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(N2C1C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)C(=O)O)Cl

Description

KT-3799 is a small molecule drug initially developed by Kyowa Kirin Co., Ltd. It has the molecular formula C16H16ClN3O5 and the CAS Registry Number 76609-94-4 . Despite its promising potential, the global highest research and development status of KT-3799 is discontinued .

Chemical Reactions Analysis

KT-3799, like many small molecule drugs, can undergo various chemical reactions. These may include:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another and can occur under various conditions depending on the nature of the substituents involved.

The major products formed from these reactions would depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: As a small molecule drug, KT-3799 can be used as a reference compound in chemical research to study its properties and reactions.

Biology: KT-3799 can be used in biological studies to investigate its effects on cellular processes and pathways.

Medicine: Although its development has been discontinued, KT-3799 may have been explored for its potential therapeutic effects in treating certain diseases.

Industry: KT-3799 could be used in the pharmaceutical industry as a lead compound for the development of new drugs.

Mechanism of Action

The specific mechanism of action of KT-3799 is not well-documented. small molecule drugs typically exert their effects by interacting with specific molecular targets, such as enzymes, receptors, or ion channels. These interactions can modulate the activity of the target, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

KT-3799 can be compared with other small molecule drugs that have similar structures or therapeutic applications. Some similar compounds include:

KT-333: A first-in-class STAT3 degrader that targets the STAT3 protein for degradation, leading to the inhibition of tumor growth.

KT-253: A potent MDM2 degrader that stabilizes the p53 protein and inhibits tumor cell growth.

KT-3799 is unique in its specific molecular structure and the particular pathways it may target, although its development has been discontinued.